Cas no 6306-25-8 (4-(Aminocarbonyl)aminobenzoic acid)

• Product Name: 4-(Aminocarbonyl)aminobenzoic acid
• CAS No: 6306-25-8
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 958637
• PubChem ID: 80564
• Update Time: 2025-04-19

4-(Aminocarbonyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(carbamoylamino)benzoic acid
• 4-UREIDO-BENZOIC ACID
• (4-Carboxy-phenyl)-harnstoff
• 4-(1-Ureido)benzoic acid
• 4-[(aminocarbonyl)amino]benzoic acid
• 4-carbamoylaminobenzoic acid
• 4-Ureido-benzoesaeure
• 4-ureidobenzoic acid
• AC1Q4ZVC
• AC1Q4ZVD
• ACMC-209nck
• p-Ureidobenzoic acid
• ST029323
• 4-(Aminocarbonyl)aminobenzoic acid
• NSC-54566
• CHEMBL131322
• NSC-22974
• AKOS000117207
• NSC 54566
• SCHEMBL7521048
• p-carboxy phenyl urea
• BS-29139
• HMS1540O06
• DTXSID20212385
• 4-[(aminocarbonyl)amino]benzoicacid
• Z56896940
• Benzoic acid, 4-[(aminocarbonyl)amino]-
• MFCD00025432
• N4S422LW9H
• G41842
• A923597
• Benzoic acid, p-ureido-
• NSC 22974
• DB-128724
• EN300-05282
• NSC22974
• TimTec1_002426
• 6306-25-8
• 4-carboxy-phenyl-urea
• NSC54566
• (p-Carboxyphenyl)urea

• MDL： MFCD00025432
• Inchi： 1S/C8H8N2O3/c9-8(13)10-6-3-1-5(2-4-6)7(11)12/h1-4H,(H,11,12)(H3,9,10,13)
• InChI Key： HOVRQUHNZHBKKJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC(N)=O)=O

Computed Properties

• Exact Mass: 179.04571
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 95.25